Cas no 1805080-73-2 (5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride
• CAS No: 1805080-73-2
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4872785
• Update Time: 2025-06-15

5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-4(9)2-13-6(8(11)12)5(3)7(10)14/h2,8H,1H3
• InChI Key： LCLAZUAXTDWARG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(=O)Cl)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride

Introduction to 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1805080-73-2)

5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1805080-73-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted pyridine ring, a difluoromethyl group, and a carbonyl chloride moiety. These functional groups endow the compound with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many biologically active molecules. The presence of the chloro substituent at the 5-position and the difluoromethyl group at the 2-position imparts unique electronic and steric properties to the molecule. The carbonyl chloride functionality, also known as an acyl chloride, is highly reactive and can participate in a variety of nucleophilic acyl substitution reactions, making it an excellent electrophilic reagent for the synthesis of amides, esters, and other derivatives.

Recent advancements in synthetic chemistry have highlighted the importance of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ability to fine-tune the structure of these derivatives through strategic modifications has opened up new avenues for drug discovery and optimization.

In the context of pharmaceutical research, 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride has been utilized as a key intermediate in the synthesis of several promising drug candidates. One notable example is its use in the development of pyridine-based inhibitors for specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and efficacy against targeted proteins.

The synthesis of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. The introduction of the chloro and difluoromethyl groups can be achieved through various methods, such as electrophilic aromatic substitution and nucleophilic fluorination reactions. The final step involves the conversion of the carboxylic acid to the corresponding acyl chloride using reagents like thionyl chloride or oxalyl chloride.

From an environmental perspective, the production and use of 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride are subject to stringent regulations to ensure safety and minimize environmental impact. Researchers are continuously exploring greener synthetic methods that reduce waste generation and improve atom economy. For example, catalytic processes using environmentally benign catalysts have shown promise in enhancing the sustainability of the synthesis.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride (CAS No. 1805080-73-2) is a highly valuable compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique structural features and reactivity make it an essential intermediate for the development of novel drugs and agrochemicals. Ongoing research continues to uncover new applications and optimization strategies for this versatile compound, further solidifying its importance in modern chemistry.